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Pharmacological Profile of Cox-2-IN-16

The table below summarizes the key quantitative data for Cox-2-IN-16 as reported in a 2018 study [1]:

Parameter Value Experimental Conditions / Notes

COX-2 ICso 0.6 nM In vitro enzyme inhibition assay.

COX-1ICso 1.0 yM In vitro enzyme inhibition assay.

Selectivity Index (COX- 1666 Ratio of ICso values (COX-1/COX-2).

2/COX-1)

Maximum Tolerated Dose 2000 mg/kg Single oral dose in rats; no observed toxicity.
(MTD)

Plasma Half-life (t1/2) 7.5 hours Pharmacokinetic profile in rats.

In Vivo Efficacy (Analgesia) 50% reversal At 10 mg/kg in acetic acid-induced model in rats.
In Vivo Efficacy 25% At 10 mg/kg in carrageenan-induced inflammation in
(Inflammation) inhibition rats.

Structural Basis for COX-2 Selectivity
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The high selectivity of Cox-2-IN-16 arises from its specific interactions within the larger active site of the

COX-2 enzyme [2] [1].

¢ Key Interaction with Ser-530: The hydroxyl group on the compound's linker forms a hydrogen bond
with the Ser-530 residue in the COX-2 active site. This serine is crucial as it is also the site of
acetylation by aspirin, and this interaction helps anchor the inhibitor [2] [1].

¢ Hydrophobic Interactions in the Active Site: The molecule's acridone moiety engages in
significant 1t-1t and hydrophobic interactions with Tyr-385, a key residue in the COX-2 catalytic cycle.
Additionally, its pyrimidine group interacts with Arg-120 at the entrance of the active site pocket [1].

¢ Critical Valllle Difference: The primary structural difference between COX-1 and COX-2 is a single
amino acid: COX-1 has a bulkier isoleucine at position 523, while COX-2 has a valine. This
difference creates a secondary side pocket in COX-2 that is accessible to selective inhibitors like
Cox-2-IN-16 but sterically hindered in COX-1 [2] [3].

The following diagram illustrates the core mechanism of its selectivity.
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Experimental Protocols for Key Assays

For fellow researchers seeking to replicate or build upon these findings, here are the core methodologies

used to characterize Cox-2-IN-16 [1].

In Vitro COX-1 and COX-2 Enzyme Inhibition Assay

This standard assay measures the direct inhibition of the cyclooxygenase enzymes.

¢ Procedure: Purified human COX-1 (from ram seminal vesicles) or human COX-2 (recombinant,
expressed in SF-9 insect cells) is pre-incubated with the test compound for 20 minutes at 25°C. The
reaction is initiated by adding [1-**C]-arachidonic acid. After a 30-second incubation at 37°C, the
reaction is stopped, and the radiolabeled prostaglandin products are extracted and quantified to

determine the remaining enzyme activity.
¢ Data Analysis: The ICso value (concentration causing 50% enzyme inhibition) is calculated from

dose-response curves. The selectivity index is the ratio of the COX-1 ICso to the COX-2 ICso [1].

Isothermal Titration Calorimetry (ITC)

ITC was used to rigorously characterize the binding interaction between Cox-2-IN-16 and the COX-2

protein.

e Procedure: A solution of the COX-2 enzyme is placed in the sample cell. A solution of Cox-2-IN-16 is
loaded into the syringe and injected into the protein solution in a series of aliquots. The heat released

or absorbed with each injection is measured with high precision.
o Data Analysis: The data from the titration is fit to a binding model to determine the association

constant (Ka), enthalpy change (AH), entropy change (AS), and the stoichiometry (n) of the
binding interaction [1].

In Vivo Anti-inflammatory and Analgesic Efficacy

The compound's activity in a whole organism was tested using standard rodent models.

e Carrageenan-Induced Paw Inflammation: Inflammation is induced in rats by injecting carrageenan
into the sub-plantar region of a hind paw. The test compound is administered (e.g., orally), and the
reduction in paw edema (swelling) is measured over time with a plethysmometer.
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e Acetic Acid-Induced Writhing (Analgesia): An irritant like acetic acid is injected intraperitoneally in
mice or rats, causing a characteristic "writhing" response. The test compound is administered prior,
and the reduction in the number of writhes is recorded, indicating analgesic efficacy [1].

The experimental workflow for its characterization is as follows.

In Vitro Screening Biophysical Characterization In Vivo Efficacy Toxicity & PK Profiling
(Enzyme Inhibition Assay) (ITC, UV-Vis, NMR) (Anti-inflammatory & Analgesic Models) (MTD, Half-life)
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Research Context and Implications

o Safety Profile: The high selectivity for COX-2 is designed to avoid the gastrointestinal toxicity (e.g.,
ulcers, bleeding) associated with the inhibition of constitutively expressed COX-1, which is
responsible for protecting the gastric mucosa [2] [4].

¢ Research Significance: Cox-2-IN-16 represents a successful case of rational drug design. The
study combined computational docking, synthetic chemistry, and a multi-faceted experimental
approach (biophysical, in vitro, in vivo) to develop a highly potent and selective lead compound [1].

¢ Beyond Inflammation: The role of COX-2 extends beyond inflammation to pathologies like cancer
and neurodegenerative diseases (Alzheimer's, Parkinson's) [2] [5] [6]. The apoptosis-inducing
effects of COX-2 inhibitors in cancer cells are an area of active investigation, though evidence
suggests some effects may be independent of COX-2 inhibition itself [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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